2-(2,4-dichlorophenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C19H18Cl2N2O4
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[4-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C19H18Cl2N2O4/c20-14-3-6-17(16(21)11-14)27-12-18(24)22-15-4-1-13(2-5-15)19(25)23-7-9-26-10-8-23/h1-6,11H,7-10,12H2,(H,22,24)
• InChI Key: JLXGMXYEGIVUGZ-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide, commonly known as DMSO, is a chemical compound that has been extensively researched for its potential applications in various scientific fields. DMSO is a colorless, odorless, and highly polar organic solvent that has been used in a wide range of laboratory experiments due to its unique properties.

Mechanism of Action

The mechanism of action of DMSO is not fully understood, but it is believed to act as a free radical scavenger and an antioxidant. DMSO has also been shown to have anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
DMSO has been shown to have various biochemical and physiological effects, including the ability to increase cell membrane permeability, enhance the absorption of drugs and other compounds, and reduce oxidative stress. DMSO has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMSO in laboratory experiments is its ability to dissolve a wide range of polar and nonpolar compounds. DMSO is also relatively non-toxic and has a low volatility, making it safe and easy to handle. However, DMSO can be corrosive to some materials and may interfere with certain assays, so it is important to use caution when working with this compound.

Future Directions

There are many potential future directions for research on DMSO, including its potential applications in the treatment of various diseases, such as cancer and neurological disorders. DMSO may also have potential applications in regenerative medicine and tissue engineering, as it has been shown to have the ability to enhance cell growth and differentiation. Further research is needed to fully understand the mechanisms of action of DMSO and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of DMSO involves the reaction of 2,4-dichlorophenol with sodium hydroxide to form 2,4-dichlorophenoxide. The 2,4-dichlorophenoxide is then reacted with N-(4-chlorophenyl)morpholine to form 2-(2,4-dichlorophenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide.

Scientific Research Applications

DMSO has been extensively researched for its potential applications in various scientific fields, including biochemistry, pharmacology, and medicine. DMSO has been used as a solvent in various laboratory experiments due to its ability to dissolve a wide range of polar and nonpolar compounds.